Cas no 15587-83-4 (CYCLOPENTANOL, 2,2,5,5-TETRAMETHYL-, 4-METHYLBENZENESULFONATE)

2,2,5,5-Tetramethylcyclopentanol 4-methylbenzenesulfonate is a specialized organic compound featuring a sterically hindered cyclopentanol core functionalized with a 4-methylbenzenesulfonate (tosylate) group. The tetramethyl substitution enhances steric stability, while the tosylate moiety provides a versatile leaving group for nucleophilic substitution reactions. This compound is particularly valuable in synthetic organic chemistry for the preparation of complex molecular architectures, where controlled reactivity and selective functionalization are required. Its robust structure and well-defined reactivity profile make it suitable for applications in pharmaceuticals, agrochemicals, and advanced material synthesis. The compound is typically handled under inert conditions to preserve its integrity.
CYCLOPENTANOL, 2,2,5,5-TETRAMETHYL-, 4-METHYLBENZENESULFONATE structure
15587-83-4 structure
Product Name:CYCLOPENTANOL, 2,2,5,5-TETRAMETHYL-, 4-METHYLBENZENESULFONATE
CAS No:15587-83-4
MF:C16H24O3S
MW:296.424963951111
CID:3415929
PubChem ID:14141132
Update Time:2025-05-19

CYCLOPENTANOL, 2,2,5,5-TETRAMETHYL-, 4-METHYLBENZENESULFONATE Chemical and Physical Properties

Names and Identifiers

    • CYCLOPENTANOL, 2,2,5,5-TETRAMETHYL-, 4-METHYLBENZENESULFONATE
    • EN300-37152860
    • 2,2,5,5-tetramethylcyclopentyl 4-methylbenzene-1-sulfonate
    • 15587-83-4
    • Inchi: 1S/C16H24O3S/c1-12-6-8-13(9-7-12)20(17,18)19-14-15(2,3)10-11-16(14,4)5/h6-9,14H,10-11H2,1-5H3
    • InChI Key: ZCTBYPVFUTZBIK-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC1C(C)(C)CCC1(C)C

Computed Properties

  • Exact Mass: 296.14461580Da
  • Monoisotopic Mass: 296.14461580Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 421
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 51.8Ų

CYCLOPENTANOL, 2,2,5,5-TETRAMETHYL-, 4-METHYLBENZENESULFONATE Pricemore >>

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Additional information on CYCLOPENTANOL, 2,2,5,5-TETRAMETHYL-, 4-METHYLBENZENESULFONATE

Comprehensive Overview of CYCLOPENTANOL, 2,2,5,5-TETRAMETHYL-, 4-METHYLBENZENESULFONATE (CAS No. 15587-83-4)

CYCLOPENTANOL, 2,2,5,5-TETRAMETHYL-, 4-METHYLBENZENESULFONATE (CAS No. 15587-83-4) is a specialized organic compound with a unique molecular structure that combines a tetramethyl-substituted cyclopentanol core with a 4-methylbenzenesulfonate functional group. This compound has garnered significant attention in the fields of organic synthesis, material science, and specialty chemicals due to its versatile applications. The presence of both sterically hindered cyclopentanol and sulfonate ester moieties makes it a valuable intermediate for designing advanced materials and fine chemicals.

In recent years, the demand for high-performance intermediates like CYCLOPENTANOL, 2,2,5,5-TETRAMETHYL-, 4-METHYLBENZENESULFONATE has surged, driven by advancements in green chemistry and sustainable manufacturing. Researchers and industry professionals frequently search for eco-friendly synthetic routes and low-toxicity alternatives, making this compound a topic of interest. Its potential use in photoresist materials and liquid crystal displays (LCDs) aligns with the growing focus on electronic materials and nanotechnology.

The synthesis of CYCLOPENTANOL, 2,2,5,5-TETRAMETHYL-, 4-METHYLBENZENESULFONATE typically involves the esterification of 2,2,5,5-tetramethylcyclopentanol with 4-methylbenzenesulfonyl chloride. This process highlights the importance of selective functionalization and mild reaction conditions, which are critical for maintaining the integrity of the sterically crowded cyclopentane ring. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize its purity and structural features.

One of the most discussed applications of CAS No. 15587-83-4 is its role in advanced polymer formulations. The compound’s ability to act as a crosslinking agent or monomer modifier has been explored in the development of high-temperature-resistant polymers. This aligns with the increasing demand for lightweight materials in aerospace and automotive industries, where thermal stability and mechanical strength are paramount.

Another area of interest is the compound’s potential in pharmaceutical intermediates. While not a drug itself, the tetramethylcyclopentanol scaffold is a valuable building block for chiral synthesis, particularly in the preparation of bioactive molecules. This has led to inquiries about its stereoselective reactions and catalytic applications, which are frequently searched topics in medicinal chemistry forums.

From a commercial perspective, CYCLOPENTANOL, 2,2,5,5-TETRAMETHYL-, 4-METHYLBENZENESULFONATE is available through specialty chemical suppliers, often with custom synthesis options. Buyers commonly seek information on bulk pricing, technical data sheets (TDS), and regulatory compliance, reflecting the need for transparency in the global chemical supply chain. The compound’s storage stability and handling precautions are also frequently queried, underscoring the importance of safe laboratory practices.

In conclusion, CAS No. 15587-83-4 represents a fascinating intersection of structural complexity and functional versatility. Its relevance to cutting-edge research and industrial applications ensures continued interest among chemists and material scientists. As the scientific community prioritizes sustainable chemistry and innovative material design, compounds like CYCLOPENTANOL, 2,2,5,5-TETRAMETHYL-, 4-METHYLBENZENESULFONATE will remain at the forefront of exploration and development.

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